N-{[3-(acetylamino)phenyl]carbamothioyl}benzamide

• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-[(3-acetamidophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15N3O2S/c1-11(20)17-13-8-5-9-14(10-13)18-16(22)19-15(21)12-6-3-2-4-7-12/h2-10H,1H3,(H,17,20)(H2,18,19,21,22)
• InChI Key: HBIJLVUUADPMSX-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=CC=C2

Description

N-{[3-(acetylamino)phenyl]carbamothioyl}benzamide, commonly known as "Benzamide," is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Benzamide is a thioamide derivative that has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. Benzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. It has also been found to modulate the activity of the GABA-A receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
Benzamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. Benzamide has also been found to have anticonvulsant effects, reducing the frequency and severity of seizures in animal models of epilepsy. In addition, Benzamide has been found to have anti-cancer properties, inhibiting the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using Benzamide in laboratory experiments is that it is relatively easy to synthesize and is readily available. Benzamide has also been found to have a low toxicity profile, making it a relatively safe compound to work with. However, one of the limitations of using Benzamide in laboratory experiments is that its mechanism of action is not fully understood. This can make it difficult to interpret the results of experiments involving Benzamide.

Future Directions

There are several future directions for research involving Benzamide. One area of research is the development of new analogs of Benzamide with improved pharmacological properties. Another area of research is the investigation of the potential use of Benzamide in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of Benzamide and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, Benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its biochemical and physiological effects, and has been found to have anticonvulsant, analgesic, and anti-inflammatory properties. While its mechanism of action is not fully understood, Benzamide has been found to inhibit the activity of certain enzymes and receptors in the body. There are several future directions for research involving Benzamide, including the development of new analogs with improved pharmacological properties and the investigation of its potential use in the treatment of neurological disorders.

Synthesis Methods

Benzamide can be synthesized by the reaction of 3-aminobenzoic acid with thionyl chloride, followed by acylation with acetic anhydride. The resulting product is then treated with ammonium hydroxide to obtain Benzamide. This method of synthesis is relatively simple and has been widely used in the laboratory.

Scientific Research Applications

Benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anticonvulsant, analgesic, and anti-inflammatory properties. Benzamide has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.